![molecular formula C16H17FN2OS B5678689 4-{[2-(4-fluorophenyl)-1-azetidinyl]carbonyl}-2-propyl-1,3-thiazole](/img/structure/B5678689.png)
4-{[2-(4-fluorophenyl)-1-azetidinyl]carbonyl}-2-propyl-1,3-thiazole
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to "4-{[2-(4-fluorophenyl)-1-azetidinyl]carbonyl}-2-propyl-1,3-thiazole" often involves the reaction of schiff base with chloroacetyl chloride and mercaptoacetic acid, yielding a variety of thiazolidinones and azetidinones with potential biological activity. For instance, compounds have been synthesized by reacting schiff bases with chloroacetyl chloride, leading to azetidin-2-ones and thiazolidin-4-ones bearing different substituents, indicating the versatility of this synthetic approach in producing a wide range of structurally diverse molecules (Shanmugapandiyan et al., 2010).
Molecular Structure Analysis
The molecular structure of compounds similar to "this compound" has been characterized using various spectroscopic methods, including IR, 1H-NMR, and mass spectral analysis. These methods confirm the structural integrity and the presence of key functional groups in the synthesized compounds, providing insights into their molecular conformation and stability. For example, the structural and vibrational properties of thiourea derivatives have been studied, revealing details about their conformation and hydrogen bonding patterns (Saeed et al., 2011).
Chemical Reactions and Properties
The chemical reactivity of similar compounds encompasses a broad spectrum of biological activities, including antibacterial, antifungal, analgesic, and anti-inflammatory properties. These activities are attributed to the structural features of the compounds, such as the presence of azetidinone and thiazolidinone rings, which are crucial for their bioactivity. The synthesis and pharmacological evaluation of azetidin-2-ones and thiazolidin-4-ones have demonstrated their potential as lead compounds for further drug development (Gurupadayya et al., 2008).
Physical Properties Analysis
The physical properties of compounds similar to "this compound," such as solubility, melting point, and crystal structure, play a significant role in their pharmacological effectiveness and application. The crystallization and structure determination of isostructural compounds have been conducted, shedding light on their solid-state characteristics and providing a basis for understanding their behavior in biological systems (Kariuki et al., 2021).
Chemical Properties Analysis
The chemical properties, including reactivity towards various reagents, stability under different conditions, and the potential for undergoing chemical transformations, are essential for designing compounds with desired biological activities. Studies on the synthesis and structural characterization of related compounds have provided valuable insights into their chemical nature and potential applications in pharmaceuticals (Senderoff et al., 1987).
properties
IUPAC Name |
[2-(4-fluorophenyl)azetidin-1-yl]-(2-propyl-1,3-thiazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2OS/c1-2-3-15-18-13(10-21-15)16(20)19-9-8-14(19)11-4-6-12(17)7-5-11/h4-7,10,14H,2-3,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDOSGPAZOWFRQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=CS1)C(=O)N2CCC2C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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